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Compound of Interest

Compound Name: Iridium hexafluoride
CAS No.: 7783-75-7
Cat. No.: B14795597
Get Quote
. J

A Comparative Guide to Iridium Hexafluoride and Uranium Hexafluoride for Researchers and
Drug Development Professionals

This guide provides a comprehensive comparison of the physicochemical properties, synthesis,
reactivity, and applications of Iridium Hexafluoride (IrFs) and Uranium Hexafluoride (UFs). The
information is intended for researchers, scientists, and professionals in drug development who
require a detailed understanding of these highly reactive inorganic compounds.

Quantitative Data Summary

The physical and chemical properties of Iridium Hexafluoride and Uranium Hexafluoride are
summarized in the table below for a clear and objective comparison.
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Uranium Hexafluoride

Property Iridium Hexafluoride (IrFe)

(UFe)
Molar Mass 306.22 g/mol [1] 352.02 g/mol

] ] Colorless to white crystalline

Appearance Yellow crystalline solid[1] )

solid[2][3]
Density 5.11 g/cm3 (solid at -140 °C)[1]  5.09 g/cm3 (solid)

. . 64.05 °C (147.29 °F; 337.20 K)

Melting Point 44 °C (111 °F; 317 K)[1] ) ]

at 1.5 atm (triple point)[4]

Sublimes at 56.5 °C (133.7 °F;
Boiling Point 53.6 °C (128.5 °F; 326.8 K)[1] 329.6 K) at atmospheric

pressure

Molecular Geometry

Octahedral (On)

Octahedral (On)

Crystal Structure

Orthorhombic (at -140 °C)[1]

Orthorhombic

Solubility

Soluble in HF[1]

Soluble in chloroform, CCla,

liquid chlorine, and bromine

Reactivity with Water

Decomposes in water[5]

Reacts vigorously with water to
form UOzF2 and HF[4][6]

Molecular Structure and Bonding

Both Iridium Hexafluoride and Uranium Hexafluoride molecules exhibit an octahedral

geometry with the metal atom at the center and six fluorine atoms at the vertices. This On

symmetry is a common feature for binary hexafluorides. The bonding in both compounds is

predominantly covalent.

Experimental Protocols: Synthesis
Synthesis of Iridium Hexafluoride (IrFe)

Iridium Hexafluoride is synthesized by the direct reaction of iridium metal with an excess of

elemental fluorine gas at elevated temperatures.[1]
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Experimental Protocol:

Iridium metal powder is placed in a reaction vessel, typically a stainless-steel autoclave.[7]

The vessel is heated to 300 °C.[1][7]

An excess of fluorine gas is introduced into the heated autoclave.[1][7]

The reaction proceeds for approximately 8 hours to form gaseous IrFe.[7]

Due to its thermal instability, the product must be rapidly cooled and condensed (frozen out)
from the reaction mixture to prevent dissociation back into its constituent elements.[1]

Synthesis of Uranium Hexafluoride (UFe)

The industrial production of Uranium Hexafluoride involves a multi-step process starting from
uranium ore concentrate ("yellowcake").[8]

Experimental Protocol:

Uranium ore concentrate (UsOs) is converted to uranium dioxide (UOz).

e The UO: is then reacted with anhydrous hydrogen fluoride (HF) at elevated temperatures to
produce uranium tetrafluoride (UF4).[9]

e The resulting UF4 is then fluorinated with elemental fluorine (F2) in a flame reactor at high
temperatures (around 1100 °C) to yield gaseous Uranium Hexafluoride.[9]

e The gaseous UFs is then collected and condensed into a solid crystalline form for storage
and transport.

Reactivity and Stability

Iridium Hexafluoride is a powerful fluorinating agent and is highly reactive.[10] It is thermally
unstable and needs to be stored at low temperatures to prevent it from decomposing.[1] It
reacts with water and must be handled in a dry environment.[11]
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Uranium Hexafluoride is also a strong fluorinating agent.[4] It reacts vigorously with water and
even moisture in the air to produce uranyl fluoride (UO2zF2) and highly corrosive and toxic
hydrogen fluoride (HF).[4][6] This reactivity necessitates strict handling protocols to prevent
accidental exposure and corrosion of equipment. UFe reacts mildly with aluminum, forming a
protective surface layer of AlFs that prevents further reaction.[4]

Click to download full resolution via product page

Caption: Synthesis and Hydrolysis Pathways of IrFs and UFe.

Applications

Iridium Hexafluoride has applications in several specialized fields:

o Chemical Synthesis: It is used as a powerful fluorinating agent to produce various fluorine-
containing compounds.[10]

o Materials Science: It serves as a precursor for creating thin films and coatings with unique
properties through fluorination processes.[10]

o Nuclear Industry: Due to its high volatility, it can be used to remove volatile fission products
from nuclear reactors.[10]
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e Research and Development: It is employed in studies of fluorine chemistry and its
interactions with other elements.[10]

Uranium Hexafluoride is a crucial compound in the nuclear fuel cycle:

Uranium Enrichment: Its primary application is in the enrichment of uranium.[2][3] The small
mass difference between the isotopes 2°UFs and 238UFs allows for their separation using
methods like gaseous diffusion and gas centrifugation.[12]

Nuclear Fuel Production: Enriched UFe is chemically converted into uranium oxide (UO2),
which is then used to fabricate fuel for nuclear power reactors.[8]

Reprocessing of Spent Nuclear Fuel: UFs has been utilized in advanced reprocessing
methods like fluoride volatility to separate different materials from spent fuel.[12]

Safety and Handling

Both Iridium Hexafluoride and Uranium Hexafluoride are hazardous materials that require
stringent safety protocols.

Iridium Hexafluoride:
It is toxic and corrosive.[5]
Exposure can cause severe irritation to the eyes, skin, and respiratory tract.[5]

Handling requires personal protective equipment (PPE) such as protective gloves, clothing,
eye protection, and respiratory protection.[5][11]

It should be stored in a cool, dry, well-ventilated area away from incompatible materials and
moisture.[11]

Uranium Hexafluoride:
e Itis highly toxic, corrosive, and radioactive.[13]

e The primary chemical hazard is its reaction with water to produce hydrofluoric acid, which
can cause severe burns.[2]
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+ Inhalation or ingestion can lead to kidney damage, blood disorders, and other systemic
effects.[13]

o Exposure to its radioactive nature increases the risk of cancer.[13]

e It must be handled in a regulated, marked area with local exhaust ventilation.[6]

o Comprehensive PPE, including respiratory protection, is mandatory.[14]

+ Storage must be in tightly closed containers, away from water, moisture, and various organic
compounds.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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